Cas no 65173-64-0 (cyclohex-4-ene-1,2-diol)

cyclohex-4-ene-1,2-diol structure
cyclohex-4-ene-1,2-diol structure
Product Name:cyclohex-4-ene-1,2-diol
CAS No:65173-64-0
MF:C6H10O2
MW:114.142402172089
CID:961586
PubChem ID:349713
Update Time:2025-04-19

cyclohex-4-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • cyclohex-4-ene-1,2-diol
    • (+/-)-trans-1-cyclohexene-4,5-diol
    • (E)-cyclohex-4-ene-1,2-diol
    • 1-Hexene, 1,2-difluoro-, (E)-
    • 4-cyclohexene-1,2-diol
    • AC1L6S57
    • AG-K-69650
    • CTK2J8433
    • CTK6D5298
    • difluoro-1,2 hexene-(E)
    • trans-1,2-difluoro-1-hexene
    • trans-1,2-difluorohex-1-ene
    • trans-1,2-difluorohexene
    • trans-1,2-dihydro-1,2-dihydroxydibenz[a,j]acridine
    • trans-1,2-dihydro-1,2-dihydroxydibenz< a,j> acridine
    • trans-1-cyclohexene-4,5-diol
    • trans-4,5-dihydroxycycloh
    • NCIOpen2_003614
    • NSC-409556
    • SCHEMBL1853681
    • 65173-64-0
    • NSC409556
    • DTXSID00983748
    • NWVFBFHOQGKOIF-UHFFFAOYSA-N
    • Inchi: 1S/C6H10O2/c7-5-3-1-2-4-6(5)8/h1-2,5-8H,3-4H2
    • InChI Key: NWVFBFHOQGKOIF-UHFFFAOYSA-N
    • SMILES: OC1CC=CCC1O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 86.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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